molecular formula C20H13F3N4O B2375686 N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)-2-(trifluoromethyl)benzamide CAS No. 863020-29-5

N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)-2-(trifluoromethyl)benzamide

Cat. No.: B2375686
CAS No.: 863020-29-5
M. Wt: 382.346
InChI Key: FOLSMUUDQONTAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)-2-(trifluoromethyl)benzamide” is a complex organic compound. It contains an imidazo[1,2-a]pyrimidine core, which is a type of azole, a class of five-membered nitrogen-containing heterocycles. Azoles are known for their use in antifungal medications .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an imidazo[1,2-a]pyrimidine ring attached to a phenyl ring via a nitrogen atom, and a trifluoromethyl group attached to the phenyl ring .

Scientific Research Applications

Antiviral Agents

Research has demonstrated that derivatives structurally related to N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)-2-(trifluoromethyl)benzamide can serve as potent antiviral agents. For instance, a series of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines were designed and synthesized, showing effectiveness as antirhinovirus agents (Hamdouchi et al., 1999). These findings point towards the utility of this chemical framework in combating viral infections.

Antibacterial Applications

A study on the synthesis of new pyrazole and pyrazolopyrimidine derivatives highlighted the significant antibacterial activity of some synthesized compounds. This suggests potential for the development of new antibacterial agents using the core structure of this compound as a starting point (Rahmouni et al., 2014).

Enhancing Drug Delivery

Modifications to the core structure of this compound, such as introducing an aryl group at the turn unit of Py–Im hairpin polyamides, have been shown to significantly enhance cellular uptake and biological activity. This strategy could be pivotal in improving the efficacy of molecular probes or therapeutic agents targeting specific DNA sequences (Meier et al., 2012).

Antineoplastic Activity

The development of benzimidazole condensed ring systems incorporating the imidazo[1,2-a]pyrimidine framework has demonstrated promising antineoplastic activities. This supports the exploration of this compound derivatives as potential cancer therapeutics (Abdel-Hafez, 2007).

Synthesis of Polyimides

The synthesis of novel aromatic polyimides containing triaryl imidazole side groups, derived from a core structure similar to this compound, has shown potential in creating materials with promising thermal stability and optical properties. This application could extend into the development of advanced materials for electronic or optical uses (Rafiee & Rasekh, 2017).

Future Directions

The future directions for this compound could involve further studies to determine its potential biological activities, such as antifungal effects, and to optimize its properties for potential therapeutic use .

Properties

IUPAC Name

N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-2-(trifluoromethyl)benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H13F3N4O/c21-20(22,23)16-8-2-1-7-15(16)18(28)25-14-6-3-5-13(11-14)17-12-27-10-4-9-24-19(27)26-17/h1-12H,(H,25,28)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FOLSMUUDQONTAX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C3=CN4C=CC=NC4=N3)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H13F3N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.